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Compound of Interest

Compound Name: 3-(3-nitrophenyl)-1H-pyrazole

Cat. No.: B1301764 Get Quote

The proper disposal of 3-(3-nitrophenyl)-1H-pyrazole is critical for ensuring laboratory safety

and environmental protection. As a chemical compound used in research and development, it

must be handled as hazardous waste, following stringent protocols. This guide provides

detailed, step-by-step procedures for its safe disposal, tailored for researchers, scientists, and

drug development professionals.

Hazard Profile and Safety Precautions
Before handling or disposing of 3-(3-nitrophenyl)-1H-pyrazole, it is imperative to be aware of

its associated hazards. Personal Protective Equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat, should be worn at all times.[1][2] All handling should

occur in a well-ventilated area or a chemical fume hood.[1][3]

Key Hazards:

Acute Toxicity: Harmful or toxic if swallowed, in contact with skin, or inhaled.[4][5]

Skin and Eye Damage: Causes skin irritation and serious eye damage.[1][4][5]

Organ Damage: May cause damage to organs through prolonged or repeated exposure.[5]

Aquatic Hazard: Harmful to aquatic life with long-lasting effects.[5]
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The following table summarizes key quantitative data for 3-(3-nitrophenyl)-1H-pyrazole,

compiled from safety data sheets and chemical databases.

Property Value Source(s)

Molecular Formula C₉H₇N₃O₂ [4]

Molecular Weight 189.17 g/mol [4]

Appearance Solid / Light brown powder [1]

GHS Hazard Codes
H301, H302, H312, H315,

H319, H332, H372, H412
[4][5]

Storage Class
6.1C (Combustible, acute toxic

category 3)

Water Solubility 11.7 µg/mL (at pH 7.4) [4]

Standard Disposal Protocol
Under no circumstances should 3-(3-nitrophenyl)-1H-pyrazole or its containers be disposed

of in regular trash or discharged into the sewer system.[1][2] Environmental release must be

avoided.[1][2][5]

Step 1: Waste Segregation and Collection

Solid Waste: Collect surplus or unwanted 3-(3-nitrophenyl)-1H-pyrazole in its original

container or a clearly labeled, compatible, and sealable container.[1] The container should be

marked with the words "Hazardous Waste" and a precise list of its contents.[6]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, weighing paper, or pipette tips, should be collected in a dedicated, sealed

container lined with a suitable plastic bag.[6] Do not use biohazard bags.[6]

Solutions: Collect any solutions containing the compound in a dedicated, leak-proof, and

chemically compatible container.[6] Where possible, separate halogenated from non-

halogenated solvent waste.[6]
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Step 2: Container Management

Labeling: All waste containers must be accurately labeled with "Hazardous Waste," the full

chemical name "3-(3-nitrophenyl)-1H-pyrazole," and the approximate concentration if in

solution.[6]

Storage: Store waste containers in a designated, secure hazardous waste accumulation

area within the laboratory.[6] Keep containers tightly closed when not in use and store them

in a cool, dry, and well-ventilated location away from incompatible materials.[1][2]

Step 3: Spill Management

In case of a spill, evacuate non-essential personnel from the area.[1]

Remove all sources of ignition and use non-sparking tools for cleanup.[1]

Avoid creating dust.[3]

Wear appropriate PPE, including a respirator if ventilation is inadequate.[1]

Carefully sweep up the solid material, place it into a suitable, closed container for disposal,

and label it as hazardous waste.[3]

Prevent the spilled material from entering drains.[1][2][3]

Step 4: Final Disposal

The ultimate disposal of 3-(3-nitrophenyl)-1H-pyrazole waste must be conducted by a

licensed professional waste disposal company.[3]

Options for disposal include sending the material to a licensed chemical destruction plant or

controlled incineration with flue gas scrubbing.[1]

Contact your institution's Environmental Health & Safety (EHS) department to arrange for a

waste pickup and to ensure compliance with all local, state, and federal regulations.[6]

Step 5: Decontamination of Empty Containers
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Empty containers should be triple-rinsed with a suitable solvent.[1]

The first rinsate must be collected and disposed of as hazardous chemical waste.[6]

After proper rinsing, the container can be offered for recycling or reconditioning.[1]

Alternatively, it can be punctured to prevent reuse and disposed of in a sanitary landfill if

permitted by local regulations.[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-(3-
nitrophenyl)-1H-pyrazole.
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Caption: Workflow for the proper disposal of 3-(3-nitrophenyl)-1H-pyrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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